Cas no 93983-20-1 (2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol)

• Product name: 2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol
• CAS No: 93983-20-1
• MF: C₁₃H₂₈O₅
• MW: 264.358425140381
• CID: 1000511
• PubChem ID: 3023232

2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol
• EINECS 301-309-6
• 93983-20-1
• NS00062577
• SCHEMBL14683257
• 2-Ethyl-2-{[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl}propane-1,3-diol
• 2-Ethyl-2-((2-(hydroxymethyl)-2-(methoxymethyl)butoxy)methyl)propane-1,3-diol
• DTXSID90916727
• QEQRZPQWKNGRII-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H28O5/c1-4-12(6-14,7-15)10-18-11-13(5-2,8-16)9-17-3/h14-16H,4-11H2,1-3H3
• InChI Key： QEQRZPQWKNGRII-UHFFFAOYSA-N
• SMILES： CCC(CO)(CO)COCC(CC)(CO)COC

Computed Properties

• Exact Mass: 264.19367399g/mol
• Monoisotopic Mass: 264.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.2Ų